Cas no 142451-50-1 (2-Propen-1-one,3-[3-[4-[5-[4-(2,4-dihydroxybenzoyl)tetrahydro-5-(4-hydroxyphenyl)-3-[(4-hydroxyphenyl)methyl]-2-furanyl]-2,4-dihydroxyphenyl]-3,4-dihydro-7-hydroxy-2-(4-hydroxyphenyl)-2H-1-benzopyran-3-yl]-4-hydroxyphenyl]-1-(2,4-dihydroxyphenyl)-(9CI))

2-Propen-1-one,3-[3-[4-[5-[4-(2,4-dihydroxybenzoyl)tetrahydro-5-(4-hydroxyphenyl)-3-[(4-hydroxyphenyl)methyl]-2-furanyl]-2,4-dihydroxyphenyl]-3,4-dihydro-7-hydroxy-2-(4-hydroxyphenyl)-2H-1-benzopyran-3-yl]-4-hydroxyphenyl]-1-(2,4-dihydroxyphenyl)-(9CI) structure
142451-50-1 structure
Product Name:2-Propen-1-one,3-[3-[4-[5-[4-(2,4-dihydroxybenzoyl)tetrahydro-5-(4-hydroxyphenyl)-3-[(4-hydroxyphenyl)methyl]-2-furanyl]-2,4-dihydroxyphenyl]-3,4-dihydro-7-hydroxy-2-(4-hydroxyphenyl)-2H-1-benzopyran-3-yl]-4-hydroxyphenyl]-1-(2,4-dihydroxyphenyl)-(9CI)
CAS No:142451-50-1
MF:C60H48O15
MW:1009.01413822174
CID:202801
PubChem ID:16131034
Update Time:2025-04-19

2-Propen-1-one,3-[3-[4-[5-[4-(2,4-dihydroxybenzoyl)tetrahydro-5-(4-hydroxyphenyl)-3-[(4-hydroxyphenyl)methyl]-2-furanyl]-2,4-dihydroxyphenyl]-3,4-dihydro-7-hydroxy-2-(4-hydroxyphenyl)-2H-1-benzopyran-3-yl]-4-hydroxyphenyl]-1-(2,4-dihydroxyphenyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,3-[3-[4-[5-[4-(2,4-dihydroxybenzoyl)tetrahydro-5-(4-hydroxyphenyl)-3-[(4-hydroxyphenyl)methyl]-2-furanyl]-2,4-dihydroxyphenyl]-3,4-dihydro-7-hydroxy-2-(4-hydroxyphenyl)-2H-1-benzopyran-3-yl]-4-hydroxyphenyl]-1-(2,4-dihydroxyphenyl)-(9CI)
    • (E)-3-[3-[4-[5-[4-(2,4-dihydroxybenzoyl)-5-(4-hydroxyphenyl)-3-[(4-hydroxyphenyl)methyl]oxolan-2-yl]-2,4-dihydroxyphenyl]-7-hydroxy-2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl]-4-hydroxyphenyl]-1-
    • 2-Propen-1-one,3-[3-[4-[5-[4-(2,4-dihydroxybenzoyl)tetrahydro-5-(4-hydroxyphenyl)-3-[(4-hydroxyphenyl)methyl]-2-furanyl]-2,4-
    • 2-Propen-1-one,3-[3-[4-[5-[4-(2,4-dihydroxybenzoyl)tetrahydro-5-(4-hydroxyphenyl)-3-[(4-hydroxyphenyl)methyl]-2-furanyl]-2,4-dihydroxyphenyl]-3,4-dihydro-7-hydroxy-2-(4-hydroxyphenyl)-2H-1-benzopyran-
    • 2-Propen-1-one, 3-(3-(4-(5-(4-(2,4-dihydroxybenzoyl)tetrahydro-5-(4-hydroxyphenyl)-3-((4-hydroxyphenyl)methyl)-2-furanyl)-2,4-dihydroxyphenyl)-3,4-dihydro-7-hydroxy-2-(4-hydroxyphenyl)-2H-1-benzopyran-3-yl)-4-hydroxyphenyl)-1-(2,4-dihydroxyphenyl)-
    • CCRIS 5446
    • Alatachalcone
    • (E)-3-[3-[4-[5-[4-(2,4-dihydroxybenzoyl)-5-(4-hydroxyphenyl)-3-[(4-hydroxyphenyl)methyl]oxolan-2-yl]-2,4-dihydroxyphenyl]-7-hydroxy-2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl]-4-hydroxyphenyl]-1-(2,4-dihydroxyphenyl)prop-2-en-1-one
    • 142451-50-1
    • Inchi: 1S/C60H48O15/c61-34-9-1-30(2-10-34)24-46-56(57(73)41-19-16-38(65)26-50(41)70)59(33-7-13-36(63)14-8-33)75-60(46)45-28-44(51(71)29-52(45)72)54-42-20-17-39(66)27-53(42)74-58(32-5-11-35(62)12-6-32)55(54)43-23-31(4-22-48(43)68)3-21-47(67)40-18-15-37(64)25-49(40)69/h1-23,25-29,46,54-56,58-66,68-72H,24H2/b21-3+
    • InChI Key: BGVKMLWXPHVRBN-WSVFEZOKSA-N
    • SMILES: O1C(C2C=CC(=CC=2)O)C(C(C2C=CC(=CC=2O)O)=O)C(CC2C=CC(=CC=2)O)C1C1C(=CC(=C(C=1)C1C2C=CC(=CC=2OC(C2C=CC(=CC=2)O)C1C1C=C(/C=C/C(C2C=CC(=CC=2O)O)=O)C=CC=1O)O)O)O

Computed Properties

  • Exact Mass: 1008.299321
  • Monoisotopic Mass: 1008.299321
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 75
  • Rotatable Bond Count: 12
  • Complexity: 1890
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 275
  • XLogP3: 10.2

2-Propen-1-one,3-[3-[4-[5-[4-(2,4-dihydroxybenzoyl)tetrahydro-5-(4-hydroxyphenyl)-3-[(4-hydroxyphenyl)methyl]-2-furanyl]-2,4-dihydroxyphenyl]-3,4-dihydro-7-hydroxy-2-(4-hydroxyphenyl)-2H-1-benzopyran-3-yl]-4-hydroxyphenyl]-1-(2,4-dihydroxyphenyl)-(9CI) Related Literature

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